Cas no 2034242-34-5 (8-[1-(1H-imidazol-5-ylsulfonyl)pyrrolidin-3-yl]oxyquinoline)

• Product Name: 8-[1-(1H-imidazol-5-ylsulfonyl)pyrrolidin-3-yl]oxyquinoline
• CAS No: 2034242-34-5
• MF: C₁₆H₁₆N₄O₃S
• MW: 344.388241767883
• CID: 5549855
• Update Time: 2025-10-31

8-[1-(1H-imidazol-5-ylsulfonyl)pyrrolidin-3-yl]oxyquinoline Chemical and Physical Properties

Names and Identifiers

• 8-[1-(1H-imidazol-5-ylsulfonyl)pyrrolidin-3-yl]oxyquinoline

• Inchi： 1S/C16H16N4O3S/c21-24(22,15-9-17-11-19-15)20-8-6-13(10-20)23-14-5-1-3-12-4-2-7-18-16(12)14/h1-5,7,9,11,13H,6,8,10H2,(H,17,19)
• InChI Key： LTDLKUQMXMPRKF-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2OC2CCN(S(C3NC=NC=3)(=O)=O)C2)C=CC=1

Additional information on 8-[1-(1H-imidazol-5-ylsulfonyl)pyrrolidin-3-yl]oxyquinoline

Professional Introduction to Compound with CAS No. 2034242-34-5 and Product Name: 8-[1-(1H-imidazol-5-ylsulfonyl)pyrrolidin-3-yl]oxyquinoline

The compound identified by the CAS number 2034242-34-5 and the product name 8-[1-(1H-imidazol-5-ylsulfonyl)pyrrolidin-3-yl]oxyquinoline represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 1H-imidazol-5-ylsulfonyl moiety and an oxyquinoline core suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The oxyquinoline scaffold, known for its broad spectrum of biological activities, has been extensively studied for its potential in treating various diseases. The incorporation of a 1H-imidazol-5-ylsulfonyl group into this framework introduces additional functional properties that may enhance binding affinity and selectivity towards specific biological targets. This modification aligns with the current trend in drug design, where structural complexity is leveraged to optimize pharmacological properties.

Current research in medicinal chemistry emphasizes the importance of understanding the structural-activity relationships (SAR) of compounds. The 8-[1-(1H-imidazol-5-ylsulfonyl)pyrrolidin-3-yl]oxyquinoline molecule exemplifies this principle, as its unique architecture allows for precise tuning of its pharmacological profile. Studies have shown that derivatives of oxyquinoline exhibit significant activity against various pathogens and diseases. The addition of the 1H-imidazol-5-ylsulfonyl moiety further enhances these properties, potentially leading to more effective therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the complex core structure. These methodologies are critical in achieving the desired molecular architecture while maintaining functional integrity. The synthetic route also highlights the importance of green chemistry principles, ensuring minimal environmental impact throughout the process.

Biological evaluation of 8-[1-(1H-imidazol-5-ylsulfonyl)pyrrolidin-3-yl]oxyquinoline has revealed promising results in preclinical studies. Initial assays indicate strong binding affinity to certain enzymes and receptors implicated in metabolic disorders and infectious diseases. The compound's ability to modulate these targets suggests its potential as a lead compound for further development. Additionally, structural analogs have been synthesized to explore SAR, providing valuable insights into optimizing efficacy and minimizing side effects.

The integration of computational chemistry tools has significantly accelerated the drug discovery process. Molecular modeling and docking studies have been instrumental in predicting binding interactions between 8-[1-(1H-imidazol-5-ylsulfonyl)pyrrolidin-3-yl]oxyquinoline and its target proteins. These simulations have helped refine the compound's structure to enhance its pharmacokinetic properties. Furthermore, virtual screening techniques have identified potential new applications for this molecule, expanding its therapeutic scope.

In conclusion, the compound with CAS No. 2034242-34-5 and product name 8-[1-(1H-imidazol-5-ylsulfonyl)pyrrolidin-3-yl]oxyquinoline represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts. Continued research into this compound and its derivatives is expected to yield novel therapeutic agents with broad clinical applications.